Cas no 1248202-83-6 (7-Bromo-5-fluoro-2-methyl-1,2,3,4-tetrahydro-isoquinoline)

• Product Name: 7-Bromo-5-fluoro-2-methyl-1,2,3,4-tetrahydro-isoquinoline
• CAS No: 1248202-83-6
• MF: C₁₀H₁₁BrFN
• MW: 244.103445291519
• MDL: MFCD16743987
• CID: 2182820
• Update Time: 2025-11-01

7-Bromo-5-fluoro-2-methyl-1,2,3,4-tetrahydro-isoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-5-fluoro-2-methyl-1,2,3,4-tetrahydro-isoquinoline
• 7-Bromo-5-fluoro-1-methyl-1,2,3,4-tetrahydro-isoquinoline

• MDL： MFCD16743987
• Inchi： 1S/C10H11BrFN/c1-6-9-4-7(11)5-10(12)8(9)2-3-13-6/h4-6,13H,2-3H2,1H3
• InChI Key： IBUJCHHQAKKASZ-UHFFFAOYSA-N
• SMILES： C1(C)C2=C(C(F)=CC(Br)=C2)CCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 7-Bromo-5-fluoro-2-methyl-1,2,3,4-tetrahydro-isoquinoline

Comprehensive Overview of 7-Bromo-5-fluoro-2-methyl-1,2,3,4-tetrahydro-isoquinoline (CAS No. 1248202-83-6)

The compound 7-Bromo-5-fluoro-2-methyl-1,2,3,4-tetrahydro-isoquinoline (CAS No. 1248202-83-6) is a fluorinated and brominated derivative of tetrahydroisoquinoline, a structural motif widely recognized in medicinal chemistry and drug discovery. This heterocyclic scaffold is of significant interest due to its potential applications in the development of bioactive molecules, particularly in the fields of central nervous system (CNS) therapeutics and enzyme modulation. The presence of both bromo and fluoro substituents enhances its reactivity and binding affinity, making it a valuable intermediate for pharmaceutical research.

Recent trends in drug discovery highlight the growing demand for fluorinated compounds, as fluorine atoms often improve metabolic stability and bioavailability. The incorporation of a 7-bromo group further expands its utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in constructing complex molecular architectures. Researchers are increasingly exploring 7-Bromo-5-fluoro-2-methyl-1,2,3,4-tetrahydro-isoquinoline for its potential role in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, areas of high relevance in oncology and neurodegenerative diseases.

From a synthetic perspective, the compound's tetrahydroisoquinoline core offers a versatile platform for structural diversification. Its 2-methyl substituent can influence steric and electronic properties, while the 5-fluoro moiety may enhance interactions with biological targets through hydrogen bonding or dipole effects. These features align with the current focus on fragment-based drug design (FBDD) and privileged scaffolds, which aim to optimize lead compounds with minimal synthetic effort. Notably, the compound's CAS No. 1248202-83-6 serves as a unique identifier in chemical databases, facilitating patent searches and regulatory compliance.

Environmental and safety considerations are also critical in modern chemical research. While 7-Bromo-5-fluoro-2-methyl-1,2,3,4-tetrahydro-isoquinoline is not classified as hazardous under standard guidelines, proper handling protocols should be followed to ensure workplace safety. Its stability under various pH conditions and compatibility with common solvents make it suitable for high-throughput screening (HTS) and automated synthesis, addressing the pharmaceutical industry's need for efficiency and scalability.

In the context of AI-driven drug discovery, this compound exemplifies the synergy between computational predictions and experimental validation. Machine learning models increasingly prioritize halogenated scaffolds due to their favorable pharmacokinetic profiles, and 7-Bromo-5-fluoro-2-methyl-1,2,3,4-tetrahydro-isoquinoline is no exception. Its structural features are frequently queried in chemical informatics platforms, reflecting its relevance in virtual screening campaigns.

Looking ahead, the demand for 7-Bromo-5-fluoro-2-methyl-1,2,3,4-tetrahydro-isoquinoline is expected to rise, driven by its multifaceted applications in precision medicine and targeted therapy. As researchers uncover new biological pathways, this compound may emerge as a cornerstone in designing next-generation therapeutics, particularly for conditions with unmet medical needs. Its CAS No. 1248202-83-6 will remain a key reference for academic and industrial stakeholders alike.